![molecular formula C13H14N2O3 B090730 6-Methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-1-carboxylic acid CAS No. 17952-63-5](/img/structure/B90730.png)
6-Methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-1-carboxylic acid
Overview
Description
6-Methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-1-carboxylic acid (MTPI) is a novel compound that has recently been gaining attention due to its potential therapeutic applications. It is a derivative of tryptophan, an essential amino acid, and has a unique structure that is distinct from other compounds in its class. MTPI has been found to possess anti-inflammatory, anti-bacterial, and anti-oxidant activities, making it a promising candidate for the development of new drugs. In addition, it has been studied for its potential to be used in the treatment of various diseases, including cancer, diabetes, and neurological disorders.
Scientific Research Applications
Antioxidant and Cytotoxicity Properties : A study explored various 6-methoxytetrahydro-β-carboline derivatives for their in vitro antioxidant and cytotoxicity properties. These derivatives exhibited moderate antioxidant properties and varied cytotoxic activities on non-tumorous cell lines, suggesting potential as β-carboline antioxidants (Goh et al., 2015).
Synthesis Optimization Using Mass Spectrometry : Another study focused on the synthesis of new 6-methoxy-tetrahydro-β-carboline derivatives, optimizing the synthesis conditions using LC-MS for optimum yields. The mass fragmentation patterns of these heterocyclic tetrahydro-s-carboline compounds were described (Goh et al., 2015).
Potential Antidiabetic Agent : Research on tryptoline-3-carboxylic acid derivatives revealed their potential as antidiabetic agents. Specifically, compounds synthesized from 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid showed potent antidiabetic activity in streptozotocin-induced diabetic rats (Choudhary et al., 2011).
Mass Spectrometry Applications : The use of β-carboline alkaloids, including 6-methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole, was reported as effective matrices in mass spectrometry for proteins and sulfated oligosaccharides. This provides a new approach to analyzing complex biological molecules (Nonami et al., 1997).
Synthesis for Biological Studies : The synthesis of pinoline, which includes the 6-methoxy-1,2,3,4-tetrahyro-9H-pyrido[3,4-b]indole structure, was conducted for biological studies. Pinoline is a strong inhibitor of MAO-A and can displace [3H]citalopram from serotonin uptake sites (Callaway et al., 1992).
Drug Synthesis and Characterization : A study focused on the synthesis of an IKK inhibitor, involving a derivative of 6-methoxy-9H-pyrido[3,4-b]indole, highlighting its relevance in drug development and molecular characterization (Li et al., 2006).
Antifilarial Chemotherapy : Research into 1,3-disubstituted-9H-pyrido[3,4-b]indoles, related to the core structure of 6-methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole, identified them as potential lead compounds in antifilarial chemotherapy (Srivastava et al., 1999).
Arylation in Organic Synthesis : A study on 4,9-dihydro-3H-β-carboline and 6-methoxy-4,9-dihydro-3H-β-carboline demonstrated their use in the catalyst-free arylation with naphthol and indole derivatives, relevant in organic synthesis (Sas et al., 2016).
Safety and Hazards
Mechanism of Action
Mode of Action
Based on its structural similarity to other imidazoline compounds, it may interact with imidazoline receptors, leading to changes in cellular signaling and function .
Biochemical Pathways
Given its potential interaction with imidazoline receptors, it may influence pathways related to insulin secretion and glucose metabolism .
Result of Action
If it does indeed interact with imidazoline receptors, it could potentially influence insulin secretion and glucose metabolism .
properties
IUPAC Name |
6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-18-7-2-3-10-9(6-7)8-4-5-14-12(13(16)17)11(8)15-10/h2-3,6,12,14-15H,4-5H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHEBCEHFQAHKRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C2CCNC3C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00397280 |
Source
|
| Record name | 6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17952-63-5 |
Source
|
| Record name | 6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00397280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Methoxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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